Cas no 919087-93-7 (Benzoic acid, 2-nitro-5-(3-thienyl)-)

• Product Name: Benzoic acid, 2-nitro-5-(3-thienyl)-
• CAS No: 919087-93-7
• MF: C₁₁H₇NO₄S
• MW: 249.242581605911
• CID: 766814
• PubChem ID: 71425737
• Update Time: 2025-04-19

Benzoic acid, 2-nitro-5-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-nitro-5-(3-thienyl)-
• 2-nitro-5-thiophen-3-ylbenzoic acid
• 919087-93-7
• DTXSID70844519
• 2-Nitro-5-(thiophen-3-yl)benzoic acid

• Inchi： 1S/C11H7NO4S/c13-11(14)9-5-7(8-3-4-17-6-8)1-2-10(9)12(15)16/h1-6H,(H,13,14)
• InChI Key： WQFDPTIZYYAAKT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC(=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.00957888g/mol
• Monoisotopic Mass: 249.00957888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 111Ų